Cas no 615534-48-0 (4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole)

4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole is a versatile heterocyclic compound featuring a brominated imidazole core protected by a toluenesulfonyl (tosyl) group at the 1-position. This structural motif enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The bromine substituent at the 4-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or alkyl groups. The tosyl group acts as a protective moiety, facilitating selective derivatization while improving solubility in organic solvents. Its high purity and well-defined reactivity profile make it a preferred choice for researchers in medicinal chemistry and material science.

4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole structure

615534-48-0 structure

Product Name:4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole

CAS No:615534-48-0

MF:C₁₀H₉BrN₂O₂S

MW:301.159660100937

CID:1028396

PubChem ID:20823870

Update Time:2025-07-02

4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-tosyl-1H-imidazole
- 4-bromo-1-(4-methylphenyl)sulfonylimidazole
- 4-BroMo-1-(toluene-4-sulfonyl)-1H-iMidazole
- 4-BROMO-1-(4-METHYLBENZENESULFONYL)IMIDAZOLE
- 4-bromo-1-(4-methylbenzenesulfonyl)-1H-imidazole
- 615534-48-0
- SCHEMBL14431545
- G10011
- DTXSID80609954
- 4-Bromo-1-(4-methylbenzene-1-sulfonyl)-1H-imidazole
- AKOS022172426
- 4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole
- Inchi： 1S/C10H9BrN2O2S/c1-8-2-4-9(5-3-8)16(14,15)13-6-10(11)12-7-13/h2-7H,1H3
- InChI Key： VHRKCNGAIKLPFR-UHFFFAOYSA-N
- SMILES： BrC1=CN(C=N1)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

Exact Mass: 299.95681g/mol
Monoisotopic Mass: 299.95681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 60.3Å²

4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069003418-5g	4-Bromo-1-tosyl-1H-imidazole	615534-48-0	95%	5g	$396.00	2023-09-01
Alichem	A069003418-10g	4-Bromo-1-tosyl-1H-imidazole	615534-48-0	95%	10g	$609.00	2023-09-01
TRC	B678508-50mg	4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole	615534-48-0		50mg	$ 50.00	2022-06-06
TRC	B678508-100mg	4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole	615534-48-0		100mg	$ 65.00	2022-06-06
TRC	B678508-500mg	4-Bromo-1-(toluene-4-sulfonyl)-1H-imidazole	615534-48-0		500mg	$ 80.00	2022-06-06
Chemenu	CM186782-5g	4-bromo-1-tosyl-1H-imidazole	615534-48-0	95%	5g	$337	2021-08-05
Chemenu	CM186782-10g	4-bromo-1-tosyl-1H-imidazole	615534-48-0	95%	10g	$542	2021-08-05
Chemenu	CM186782-5g	4-bromo-1-tosyl-1H-imidazole	615534-48-0	95%	5g	$***	2023-05-30
Cooke Chemical	BD3020448-5g	4-Bromo-1-tosyl-1H-imidazole	615534-48-0	95+%	5g	RMB 2246.40	2025-02-20
A2B Chem LLC	AG79312-1g	4-Bromo-1-(toluene-4-sulfonyl)-1h-imidazole	615534-48-0	97%	1g	$234.00	2024-04-19